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Compound of Interest

Compound Name: Ald-Ph-amido-PEG11-C2-NH2

Cat. No.: B11835213 Get Quote

Essential Safety and Handling Guide for Ald-Ph-
amido-PEG11-C2-NH2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ald-Ph-amido-PEG11-C2-NH2. The following

protocols are based on the known hazards of structurally similar compounds and general best

practices for laboratory safety.

Compound Information:

Name: Ald-Ph-amido-PEG11-C2-NH2

CAS Number: 1337889-01-6[1][2]

Molecular Formula: C32H56N2O13[1][2]

Description: A non-cleavable, 11-unit polyethylene glycol (PEG) ADC linker used in the

synthesis of antibody-drug conjugates (ADCs).[1]

While a specific Safety Data Sheet (SDS) for Ald-Ph-amido-PEG11-C2-NH2 is not readily

available, a structurally similar compound, Ald-Ph-amido-PEG4-C2-NHS ester, has the

following hazard classifications:
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Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

Signal Word: Warning.[3]

Given these potential hazards, a stringent approach to personal protection and safe handling is

mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to ensure personnel safety when handling Ald-Ph-
amido-PEG11-C2-NH2. The following table summarizes the required PPE.

PPE Category Specification

Eye and Face Protection

Chemical splash goggles that meet ANSI Z.87.1

standards are mandatory.[4] A face shield

should be worn over goggles when there is a

significant risk of splashes.[4][5][6]

Skin Protection

A lab coat or chemical-resistant apron should be

worn to protect against skin contact.[6]

Chemical-resistant gloves (e.g., nitrile,

neoprene) are required.[4][7] Closed-toe shoes

are mandatory for all laboratory work.[4][6]

Respiratory Protection

All handling of Ald-Ph-amido-PEG11-C2-NH2

should be conducted in a certified chemical

fume hood to minimize inhalation of vapors.[4] If

a fume hood is not available, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors should be used.

Operational Plan
Adherence to a strict operational workflow is critical for the safe handling of this compound.

1. Preparation:
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Ensure a chemical spill kit appropriate for amines and aldehydes is readily accessible.

Assemble all necessary equipment and reagents before commencing the experiment.

Equilibrate the compound to room temperature before opening to prevent moisture

condensation.[8]

2. Handling:

Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated work area.

Dispensing: Conduct all weighing and dispensing of the compound within a certified

chemical fume hood. Avoid generating dust or aerosols.

Reactions: Keep all containers tightly closed when not in use.[6] Use non-amine-containing

buffers, such as PBS, HEPES, or borate buffers, as primary amines (like Tris or glycine) can

compete in reactions.[9]

3. Post-Experiment:

Decontamination: Thoroughly decontaminate all work surfaces and equipment that may have

come into contact with the chemical.

Doffing PPE: Remove gloves using the proper technique to avoid skin contact with the outer

contaminated surface. Remove the lab coat before leaving the laboratory.

Disposal Plan
Waste Collection: All disposable materials contaminated with Ald-Ph-amido-PEG11-C2-
NH2, including gloves, pipette tips, and empty containers, should be collected in a

designated, sealed hazardous waste container.

Waste Disposal: Dispose of chemical waste in accordance with all local, state, and federal

regulations. Do not dispose of this chemical down the drain.
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Workflow for Handling Ald-Ph-amido-PEG11-C2-NH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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